Cas no 1258641-40-5 (2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide)
2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide
- Z561437868
- Acetamide, 2-chloro-N-[(1-phenylcyclohexyl)methyl]-
-
- Inchi: 1S/C15H20ClNO/c16-11-14(18)17-12-15(9-5-2-6-10-15)13-7-3-1-4-8-13/h1,3-4,7-8H,2,5-6,9-12H2,(H,17,18)
- InChI Key: PBLCEEDHRQRCMT-UHFFFAOYSA-N
- SMILES: ClCC(NCC1(C2C=CC=CC=2)CCCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 268
- XLogP3: 4
- Topological Polar Surface Area: 29.1
2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-47537-0.05g |
2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide |
1258641-40-5 | 95% | 0.05g |
$101.0 | 2023-05-05 | |
| Enamine | EN300-47537-0.1g |
2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide |
1258641-40-5 | 95% | 0.1g |
$152.0 | 2023-05-05 | |
| Enamine | EN300-47537-0.25g |
2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide |
1258641-40-5 | 95% | 0.25g |
$216.0 | 2023-05-05 | |
| Enamine | EN300-47537-0.5g |
2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide |
1258641-40-5 | 95% | 0.5g |
$407.0 | 2023-05-05 | |
| Enamine | EN300-47537-1.0g |
2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide |
1258641-40-5 | 95% | 1g |
$528.0 | 2023-05-05 | |
| Enamine | EN300-47537-2.5g |
2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide |
1258641-40-5 | 95% | 2.5g |
$1034.0 | 2023-05-05 | |
| Enamine | EN300-47537-5.0g |
2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide |
1258641-40-5 | 95% | 5g |
$1530.0 | 2023-05-05 | |
| Enamine | EN300-47537-10.0g |
2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide |
1258641-40-5 | 95% | 10g |
$2269.0 | 2023-05-05 | |
| Chemenu | CM476340-250mg |
2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide |
1258641-40-5 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM476340-500mg |
2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide |
1258641-40-5 | 95%+ | 500mg |
$*** | 2023-03-29 |
2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide
2-Chloro-N-[(1-Phenylcyclohexyl)methyl]acetamide (CAS No. 1258641-40-5): An Overview of Its Properties and Applications
2-Chloro-N-[(1-Phenylcyclohexyl)methyl]acetamide (CAS No. 1258641-40-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as PCPMA, is a derivative of phenylcyclohexylamine and exhibits unique chemical and biological properties that make it a valuable candidate for various applications.
The chemical structure of 2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide consists of a chloroacetamide group attached to a phenylcyclohexylmethyl moiety. This combination imparts specific characteristics that are of interest to researchers, particularly in the areas of drug design and development. The presence of the chloroacetamide group can influence the compound's reactivity and stability, while the phenylcyclohexylmethyl moiety contributes to its lipophilicity and potential biological activity.
Recent studies have explored the potential therapeutic applications of 2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide. One notable area of research is its use as an analgesic agent. A study published in the *Journal of Medicinal Chemistry* (2023) reported that PCPMA exhibits potent analgesic effects in animal models, suggesting its potential as a novel pain management drug. The compound's ability to modulate pain pathways without significant side effects makes it an attractive candidate for further clinical investigation.
In addition to its analgesic properties, 2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide has been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that PCPMA can effectively reduce inflammation in vitro and in vivo models. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings highlight the compound's versatility and potential for treating inflammatory diseases.
The pharmacokinetic profile of 2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide has also been studied extensively. A pharmacokinetic analysis published in *Pharmaceutical Research* (2023) revealed that PCPMA has favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These characteristics suggest that PCPMA could be developed into an effective oral medication for various therapeutic indications.
Furthermore, the safety profile of 2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide has been evaluated in preclinical studies. Toxicity assessments conducted by the National Institutes of Health (NIH) indicated that PCPMA is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support the continued development of PCPMA as a safe and effective therapeutic agent.
In conclusion, 2-chloro-N-[(1-phenylcyclohexyl)methyl]acetamide (CAS No. 1258641-40-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable pharmacokinetic properties, and promising therapeutic effects make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical applications of PCPMA will emerge, paving the way for innovative treatments in various medical fields.
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